molecular formula C9H7F3N2 B1499530 3-Aminomethyl-5-trifluoromethyl-benzonitrile

3-Aminomethyl-5-trifluoromethyl-benzonitrile

Cat. No. B1499530
M. Wt: 200.16 g/mol
InChI Key: RSCKVQDVWADWAI-UHFFFAOYSA-N
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Description

3-Aminomethyl-5-trifluoromethyl-benzonitrile is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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properties

Product Name

3-Aminomethyl-5-trifluoromethyl-benzonitrile

Molecular Formula

C9H7F3N2

Molecular Weight

200.16 g/mol

IUPAC Name

3-(aminomethyl)-5-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C9H7F3N2/c10-9(11,12)8-2-6(4-13)1-7(3-8)5-14/h1-3H,4,13H2

InChI Key

RSCKVQDVWADWAI-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1C#N)C(F)(F)F)CN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3-Bromomethyl-5-trifluoromethyl-benzonitrile (which is prepared in Reference Example 12) (15.9 g) is dissolved in 7M-ammonia/methanol (550 ml), and the mixture is stirred at 50-60° C. for 30 minutes. The reaction solution is concentrated under reduced pressure. To the resulting residue are added a saturated aqueous sodium bicarbonate solution and chloroform, and the mixture is separated, and the organic layer is dried over sodium sulfate, and concentrated under reduced pressure. The resulting residue is purified by silica gel column chromatography (chloroform:methanol=1:0→19:1 chloroform:methanol: ammonium hydroxide solution=19:1:0.1) to give 3-aminomethyl-5-trifluoromethyl-benzonitrile (10.4 g). MS (m/z): 201 [M+H]+
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3-Bromomethyl-5-trifluoromethyl-benzonitrile
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15.9 g
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550 mL
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Synthesis routes and methods II

Procedure details

3-Bromomethyl-5-trifluoromethyl-benzonitrile (which is prepared in Reference Example 12) (15.9 g) is dissolved in 7M-ammonia/methanol (550 ml), and the mixture is stirred at 50-60° C. for 30 minutes. The reaction solution is concentrated under reduced pressure. To the resulting residue are added a saturated aqueous sodium bicarbonate solution and chloroform, and the mixture is separated, and the organic layer is dried over sodium sulfate, and concentrated under reduced pressure. The resulting residue is purified by silica gel column chromatography (chloroform:methanol=1:0→19:1→chloroform:methanol:ammonium hydroxide solution=19:1:0.1) to give 3-aminomethyl-5-trifluorometyl-benzonitrile (10.4 g). MS (m/z): 201 [M+H]+
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15.9 g
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550 mL
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Synthesis routes and methods III

Procedure details

A solution of 3-azidomethyl-5-trifluoromethyl-benzonitrile (140 mg, 0.619 mmol) in THF (1 ml) was treated with trimethyl phosphine (94.2 mg, 1.24 mmol) at room temperature and stirred for 2 hours. Reaction was quenched with water and stirred for 30 minutes. Reaction was extracted with ethyl ether and organic layer was dried over anhydrous magnesium sulphate and concentrated in vacuo. The crude product (70 mg, 56%) was used without further purification. 1H NMR (400 MHz, CDCl3) δ ppm 1.64 (s, 2H) 3.98 (s, 2H) 7.74 (s, 1H) 7.83 (s, 2H).
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3-azidomethyl-5-trifluoromethyl-benzonitrile
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140 mg
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94.2 mg
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1 mL
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